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Compound of Interest

Compound Name: (2,6-Dinitrophenyl) acetate

CAS No.: 1523-09-7

Cat. No.: B15497038

Get Quote

Executive Summary
(2,6-Dinitrophenyl) acetate (2,6-DNPA) is a specialized chromogenic ester used to probe the

steric and electronic requirements of nucleophilic acyl substitution reactions.[1] Unlike its more

common isomer, 2,4-dinitrophenyl acetate, the 2,6-isomer introduces significant steric crowding

around the phenolic oxygen.[1] This unique structural feature makes it an excellent probe for

examining the "ortho effect" in ester hydrolysis and for mapping the active site topology of

esterolytic enzymes.

This guide details the physicochemical basis of its UV-Vis absorption, provides a validated

protocol for monitoring its hydrolysis, and outlines the self-validating steps required to ensure

data integrity.[1]

Physicochemical Profile & Spectral Basis[1][2][3][4]
Structural Dynamics
The absorbance properties of 2,6-DNPA are governed by the electronic state of the

dinitrophenyl moiety.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b15497038#bc-rfq
https://www.benchchem.com/product/b15497038/docs?utm_src=pdf-body#technical-guide-spectroscopic-analysis-and-hydrolytic-kinetics-of-2-6-dinitrophenyl-acetate
https://pubchem.ncbi.nlm.nih.gov/compound/2_6-Dinitrophenol
https://pubchem.ncbi.nlm.nih.gov/compound/2_6-Dinitrophenol
https://pubchem.ncbi.nlm.nih.gov/compound/2_6-Dinitrophenol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15497038?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


The Ester (Substrate): In the esterified form, the resonance of the phenolic oxygen lone pair

with the aromatic ring is competing with the carbonyl group. Furthermore, the two nitro

groups at the ortho positions force the acetate group out of planarity, reducing conjugation.

Consequently, the ester is colorless or pale yellow, with an absorption maximum (

) typically in the UV region (< 300 nm).

The Leaving Group (Product): Upon hydrolysis, 2,6-dinitrophenolate is released.[1] The

negative charge on the phenoxide oxygen enters into strong resonance with the aromatic

ring and the nitro groups (despite some steric twisting). This lowers the energy of the

transition, resulting in a strong absorption band in the visible region (yellow color).

Spectral Characteristics

Species State (nm)

Extinction
Coefficient (

)

Visual Color

(2,6-

Dinitrophenyl)

acetate

Intact Ester < 300 nm Low in Visible
Colorless/Pale

Yellow

2,6-Dinitrophenol

(Neutral)
pH < 3.0 ~350–360 nm Moderate Pale Yellow

2,6-

Dinitrophenolate

(Anion)

pH > 5.0 410 nm

High (~15,000–

18,000

M⁻¹cm⁻¹)*

Deep Yellow

*Note: The exact

varies by solvent and ionic strength.[1] See Section 4.1 for validation.

Mechanism of Hydrolysis
The utility of 2,6-DNPA lies in its "activated" nature.[1] The electron-withdrawing nitro groups

make the carbonyl carbon highly electrophilic, facilitating attack by nucleophiles (water,

hydroxide, or enzyme active site residues).
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Diagram 1: Nucleophilic Acyl Substitution Pathway
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Caption: The hydrolysis mechanism involves the formation of a tetrahedral intermediate

followed by the expulsion of the chromogenic 2,6-dinitrophenolate anion.

Validated Experimental Protocol
Pre-Experiment Validation (Self-Validating System)
Before running kinetics, you must determine the precise extinction coefficient (

) of the product under your specific buffer conditions. Relying on literature values without
verification introduces systematic error.[1]

Standard Preparation: Prepare a 10 mM stock of 2,6-dinitrophenol (not the ester) in

acetonitrile.[1]

Dilution Series: Dilute into your reaction buffer (e.g., pH 7.5 Phosphate) to final

concentrations of 10, 20, 30, 40, and 50

M.

Spectral Scan: Scan from 250–500 nm. Confirm

is near 410 nm.[1]

Beer's Law Plot: Plot Absorbance (

) vs. Concentration. The slope is your experimental
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.[1]

Acceptance Criteria:

.[1][2]

Kinetic Assay Protocol
Objective: Measure the pseudo-first-order rate constant (

) of spontaneous or enzymatic hydrolysis.[1]

Materials:

Buffer: 50 mM Phosphate Buffer, pH 7.5 (or Tris-HCl). Note: Avoid buffers with high

nucleophilicity if studying spontaneous hydrolysis.[1]

Substrate Stock: 20 mM 2,6-DNPA in dry Acetonitrile (MeCN). Store at -20°C; protect from

moisture.

Instrument: UV-Vis Spectrophotometer with temperature control (25.0°C).

Step-by-Step Workflow:

Blanking: Place 990

L of Buffer into the cuvette.[1] Zero the instrument at 410 nm.[1]

Initiation: Inject 10

L of Substrate Stock into the cuvette (Final [S] = 200

M).

Mixing: Rapidly invert (using Parafilm) or use a magnetic stirrer. Dead time should be < 5

seconds.

Acquisition: Immediately record Absorbance at 410 nm every 10–30 seconds for 10–20

minutes.
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Endpoint: Allow the reaction to proceed to infinity (or add base to force completion) to

measure

.

Diagram 2: Kinetic Assay Workflow
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Caption: Operational workflow for acquiring kinetic data. Critical control points include

temperature equilibration and rapid mixing.

Data Analysis & Troubleshooting
Calculation
For spontaneous hydrolysis (pseudo-first-order conditions where

):

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b15497038/docs?utm_src=pdf-body-img#technical-guide-spectroscopic-analysis-and-hydrolytic-kinetics-of-2-6-dinitrophenyl-acetate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15497038?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Plot

versus time (

).[1] The slope is

.[1]

Common Pitfalls
Spontaneous Hydrolysis: 2,6-DNPA is unstable in water.[1] The "background" rate in buffer

alone must be subtracted if you are measuring catalytic (enzymatic) rates.[1]

Solvent Effects: High percentages of organic co-solvent (DMSO/MeCN) can shift the pKa of

the phenol and the

. Keep organic content < 5% v/v.

Inner Filter Effect: If

, the background absorbance of the ester in the UV might tail into the visible or the product
absorbance might exceed linear range (

). Dilute samples if necessary.[1]

Synthesis of (2,6-Dinitrophenyl) Acetate
If commercial stock is unavailable or degraded, synthesize fresh:

Reactants: Dissolve 2,6-dinitrophenol (CAS 573-56-8) in dichloromethane.

Acylation: Add 1.1 equivalents of Acetyl Chloride and 1.2 equivalents of Triethylamine (as a

base scavenger).

Workup: Wash with dilute HCl (to remove amine), then bicarbonate, then water.[1] Dry over

MgSO₄.[1]

Purification: Recrystallize from ethanol/hexane.

Validation: NMR and Melting Point check.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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